Cas no 5522-10-1 (1-Piperazinepropanamide,N-(2,6-dimethylphenyl)-4-[4-(4-fluorophenyl)-4-phenylbutyl]-, hydrochloride(1:2))

• Product Name: 1-Piperazinepropanamide,N-(2,6-dimethylphenyl)-4-[4-(4-fluorophenyl)-4-phenylbutyl]-, hydrochloride(1:2)
• CAS No: 5522-10-1
• MF: C₁₆H₁₂BrFN₂OS
• MW: 379.246685028076
• CID: 384232
• PubChem ID: 1349973
• Update Time: 2025-04-19

1-Piperazinepropanamide,N-(2,6-dimethylphenyl)-4-[4-(4-fluorophenyl)-4-phenylbutyl]-, hydrochloride(1:2) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanamide,N-(2,6-dimethylphenyl)-4-[4-(4-fluorophenyl)-4-phenylbutyl]-, hydrochloride(1:2)
• 4-(3-bromo-4-methoxyphenyl)-N-(4-fluorophenyl)-1,3-thiazol-2-amine
• Z118606654
• DTXSID30361939
• 5522-10-1

• Inchi： 1S/C16H12BrFN2OS/c1-21-15-7-2-10(8-13(15)17)14-9-22-16(20-14)19-12-5-3-11(18)4-6-12/h2-9H,1H3,(H,19,20)
• InChI Key： YTWSBAUDARBLPA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1=CSC(=N1)NC1C=CC(=CC=1)F)OC

Computed Properties

• Exact Mass: 377.98386
• Monoisotopic Mass: 377.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• Density: 1.53
• Boiling Point: 482.1°Cat760mmHg
• Flash Point: 245.4°C
• Refractive Index: 1.655
• PSA: 34.15